Cas no 2137775-04-1 (3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline)

• Product Name: 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline
• CAS No: 2137775-04-1
• MF: C₁₂H₈F₄N₂
• MW: 256.198936462402
• CID: 6201866
• PubChem ID: 165848208
• Update Time: 2025-05-20

3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• EN300-715025
• 3-[5-(difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline
• 2137775-04-1
• 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline

• Inchi： 1S/C12H8F4N2/c13-9-2-1-8(10(14)11(9)17)6-3-7(12(15)16)5-18-4-6/h1-5,12H,17H2
• InChI Key： QEXVJVCYMSZTNC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=NC=C(C(F)F)C=1)F)N

Computed Properties

• Exact Mass: 256.06236091g/mol
• Monoisotopic Mass: 256.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline

3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline

3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline, also known by its CAS number 2137775-04-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a difluoromethyl group and an aniline moiety with two fluorine atoms at the 2 and 6 positions. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the difluoromethyl group at the 5-position. Subsequent steps involve the coupling of this intermediate with a fluorinated aniline derivative to yield the final product. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity, which are critical for its applications in specialized areas such as agrochemicals and pharmaceuticals.

Recent studies have demonstrated the potential of 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline as a building block for developing novel bioactive compounds. Its ability to undergo various transformations, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, has made it a versatile starting material for constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize advanced materials for optoelectronic devices, where its electronic properties play a pivotal role in enhancing device performance.

In addition to its role in materials science, 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline has shown promise in medicinal chemistry. Its fluorinated structure contributes to improved pharmacokinetic profiles, making it an attractive candidate for drug development programs targeting various therapeutic areas. Recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The environmental impact of 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline has also been a topic of interest in recent research. Studies have evaluated its biodegradation pathways under different environmental conditions, providing insights into its potential fate in ecosystems. These investigations are crucial for ensuring sustainable practices in the production and application of this compound.

In conclusion, 3-[5-(Difluoromethyl)pyridin-3-yl]-2,6-difluoroaniline, with its CAS number 2137775-04-1, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in materials science, pharmacology, and environmental chemistry.